Cas no 28165-71-1 (Phenol, 2,6-dichloro-,1-acetate)

Phenol, 2,6-dichloro-,1-acetate structure
28165-71-1 structure
Product Name:Phenol, 2,6-dichloro-,1-acetate
CAS No:28165-71-1
MF:C8H6Cl2O2
MW:205.03804063797
CID:264396
PubChem ID:93120
Update Time:2025-04-19

Phenol, 2,6-dichloro-,1-acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dichloro-,1-acetate
    • 2,6-DICHLOROPHENOL ACETATE
    • 2,6-Dichlorophenyl acetate
    • 2.6-Dichlor-1-acetoxy-benzol
    • Phenol,2,6-dichloro-,acetate
    • FT-0691472
    • Acetic acid, 2,6-dichlorophenyl ester
    • (2, 6-dichlorophenyl) acetate
    • 28165-71-1
    • AKOS015995355
    • Q63396320
    • (2,6-dichlorophenyl) acetate
    • SCHEMBL3006462
    • YNSMUWSJRXDNLN-UHFFFAOYSA-N
    • DTXSID60879299
    • Phenol, 2,6-dichloro-, acetate
    • Inchi: 1S/C8H6Cl2O2/c1-5(11)12-8-6(9)3-2-4-7(8)10/h2-4H,1H3
    • InChI Key: YNSMUWSJRXDNLN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1OC(C)=O)Cl

Computed Properties

  • Exact Mass: 203.97400
  • Monoisotopic Mass: 203.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.91870

Phenol, 2,6-dichloro-,1-acetate Related Literature

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